Cas no 1806274-56-5 (4-Cyano-5-methyl-2-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 4-Cyano-5-methyl-2-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 1806274-56-5
• MF: C₉H₅ClF₃NO₂S
• MW: 283.654710531235
• CID: 5003309
• Update Time: 2025-08-04

4-Cyano-5-methyl-2-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-methyl-2-(trifluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C9H5ClF3NO2S/c1-5-2-8(17(10,15)16)7(9(11,12)13)3-6(5)4-14/h2-3H,1H3
• InChI Key： ANGGLVXZBSWXLD-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C(C#N)=CC=1C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 433
• XLogP3: 2.9
• Topological Polar Surface Area: 66.3

Additional information on 4-Cyano-5-methyl-2-(trifluoromethyl)benzenesulfonyl chloride

Comprehensive Introduction to 4-Cyano-5-methyl-2-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1806274-56-5)

4-Cyano-5-methyl-2-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1806274-56-5) is a specialized sulfonyl chloride derivative widely recognized for its unique chemical properties and applications in organic synthesis. This compound features a cyano group, a methyl substituent, and a trifluoromethyl group attached to a benzene ring, making it a versatile intermediate in pharmaceuticals, agrochemicals, and material science. Its molecular structure, characterized by the sulfonyl chloride functional group, enables it to participate in nucleophilic substitution reactions, a key feature driving its industrial relevance.

In recent years, the demand for fluorinated compounds like 4-Cyano-5-methyl-2-(trifluoromethyl)benzenesulfonyl chloride has surged due to their stability and bioactivity. Researchers and manufacturers are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule inhibitors and protease-targeting therapeutics. The trifluoromethyl group enhances metabolic stability, a critical factor in optimizing drug candidates. This aligns with the growing trend of precision medicine and targeted therapies, where such compounds play a pivotal role.

From a synthetic perspective, CAS No. 1806274-56-5 is often employed as a sulfonylation reagent, facilitating the introduction of sulfonyl groups into complex molecules. Its reactivity with amines and alcohols makes it invaluable for constructing sulfonamides and sulfonate esters, respectively. These derivatives are foundational in designing high-performance polymers and advanced coatings, addressing modern challenges in sustainable materials. The compound’s compatibility with green chemistry principles further underscores its appeal, as industries prioritize eco-friendly synthesis routes.

Another area of interest is the compound’s role in agrochemical innovation. The cyano and trifluoromethyl motifs are frequently found in crop protection agents, offering enhanced pest resistance and environmental persistence. With global attention on food security and sustainable agriculture, 4-Cyano-5-methyl-2-(trifluoromethyl)benzenesulfonyl chloride is being investigated for next-generation herbicides and fungicides. Its structural attributes contribute to lower application rates and reduced ecological impact, aligning with regulatory demands for safer agrochemicals.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1806274-56-5, ensuring purity and consistency in industrial batches. Quality control protocols emphasize the absence of byproducts, as even trace impurities can affect downstream applications. This meticulous approach resonates with the pharmaceutical industry’s stringent standards, where GMP compliance is non-negotiable.

Looking ahead, the compound’s potential in electronic materials is gaining traction. The electron-withdrawing nature of its functional groups makes it a candidate for organic semiconductors and photovoltaic devices. As renewable energy technologies evolve, fluorinated aromatic compounds like this are poised to contribute to next-gen solar cells and flexible electronics.

In summary, 4-Cyano-5-methyl-2-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1806274-56-5) exemplifies the intersection of chemical innovation and industrial applicability. Its multifaceted roles in life sciences, materials engineering, and sustainable technologies highlight its significance in addressing contemporary scientific and societal challenges.